4-tert-Butyl-3-hydroxy-2,6-xylylacetonitrile
Overview
Description
Synthesis Analysis
The synthesis of tert-butyl compounds typically involves reactions that introduce the tert-butyl group into the molecular structure, enhancing steric bulk and influencing reactivity. For instance, the silver-catalyzed tert-Butyl 3-Oxopent-4-ynoate π-cyclizations demonstrate how tert-butyl groups can participate in cyclization reactions, offering insights into potential synthetic routes that might apply to 4-tert-Butyl-3-hydroxy-2,6-xylylacetonitrile (Hermann & Brückner, 2018).
Molecular Structure Analysis
The molecular structure of tert-butyl compounds is significantly influenced by the bulky tert-butyl group. Studies on compounds such as 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate reveal how tert-butyl groups affect molecular conformation and stabilization through intramolecular interactions (Çolak et al., 2021).
Chemical Reactions and Properties
Tert-butyl groups can significantly affect the chemical reactivity and properties of a compound. The serendipitous synthesis of (tert-Butyl-NNO-azoxy)acetonitrile shows how tert-butyl containing compounds can undergo unique chemical reactions, potentially offering parallels to the reactivity of 4-tert-Butyl-3-hydroxy-2,6-xylylacetonitrile (Klenov et al., 2016).
Physical Properties Analysis
The presence of a tert-butyl group can influence the physical properties of compounds, such as solubility, boiling point, and crystalline structure. For example, the unique inclusion behavior of tert-butyl-containing calixarenes towards small organic molecules demonstrates how tert-butyl groups can affect solubility and inclusion complexes (Morohashi et al., 2013).
Chemical Properties Analysis
The chemical properties of tert-butyl compounds, such as acidity, basicity, and reactivity towards electrophiles or nucleophiles, are shaped by the steric and electronic effects of the tert-butyl group. The electrochemical oxidation studies of tert-butyl phenols offer insights into how these groups influence electrochemical behavior, which could be relevant to understanding the chemical properties of 4-tert-Butyl-3-hydroxy-2,6-xylylacetonitrile (Richards et al., 1975).
Scientific Research Applications
Regioselective Mono-Chlorination of Aromatic Compounds : Tert-Butyl hypochlorite/HNa faujasite X in acetonitrile is an efficient system for selective mono-chlorination of aromatic compounds under mild conditions, offering advantages over other chlorinating reagents (Smith et al., 1999).
Synthesis of Odorous Compounds : Tert-Butyl Acetothioacetate, related to 4-tert-Butyl-3-hydroxy-2,6-xylylacetonitrile, is used in synthesizing compounds like 3-Acetyl-4-hydroxy-5,5-dimethylfuran-2(4H)-one, known for its strong odor (Fox & Ley, 2003).
Silver-Catalyzed Cyclizations : Silver-catalyzed cyclizations using tert-Butyl 3-Oxopent-4-ynoate can produce diverse compounds like 3,6-diaryl-4-hydroxy-2-pyrones or 2,aryl-4-(arylmethylidene)tetronic acids (Hermann & Brückner, 2018).
Electrochemical Oxidation Studies : Oxidation of 2,6-di-tert-butyl-4-isopropylphenol in acetonitrile produces various products, with phenoxy radicals playing a key role (Richards & Evans, 1977).
Pharmacokinetic Studies : 3-tert.-butyl-4-hydroxy-anisole determination in rat plasma using high-resolution gas chromatography-mass spectrometry enables pharmacokinetic studies after oral dosage (Bailey et al., 1981).
Comparative Cytotoxicity Studies : Butylated hydroxytoluene (BHT) and its derivative, terbucarb, show comparative toxic effects on isolated rat hepatocytes, highlighting the importance of chemical modifications on toxicity (Nakagawa et al., 1994).
Mechanism of Action
properties
IUPAC Name |
2-(4-tert-butyl-3-hydroxy-2,6-dimethylphenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO/c1-9-8-12(14(3,4)5)13(16)10(2)11(9)6-7-15/h8,16H,6H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUKJZHRCKQJXSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1CC#N)C)O)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00971064 | |
Record name | (4-tert-Butyl-3-hydroxy-2,6-dimethylphenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00971064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-tert-Butyl-3-hydroxy-2,6-xylylacetonitrile | |
CAS RN |
55699-10-0 | |
Record name | 4-(1,1-Dimethylethyl)-3-hydroxy-2,6-dimethylbenzeneacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55699-10-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-tert-Butyl-3-hydroxy-2,6-xylylacetonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055699100 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (4-tert-Butyl-3-hydroxy-2,6-dimethylphenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00971064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-tert-butyl-3-hydroxy-2,6-xylylacetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.315 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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